Cas no 462601-68-9 (2-(naphthalene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 2-(naphthalene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 462601-68-9
• MF: C₂₀H₁₈N₂O₂S
• MW: 350.434123516083
• CID: 6173516
• PubChem ID: 1086008
• Update Time: 2025-06-29

2-(naphthalene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(naphthalene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 462601-68-9
• AKOS000291677
• F0161-0063
• BAS 06848250
• Oprea1_584123
• AP-970/41071700
• AB00666943-01
• 2-(2-naphthamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• 2-(naphthalene-2-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• 2-(2-naphthoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Inchi： 1S/C20H18N2O2S/c21-18(23)17-15-7-3-4-8-16(15)25-20(17)22-19(24)14-10-9-12-5-1-2-6-13(12)11-14/h1-2,5-6,9-11H,3-4,7-8H2,(H2,21,23)(H,22,24)
• InChI Key： JBJUKHYBIPJISQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CCCC2)NC(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 350.10889899g/mol
• Monoisotopic Mass: 350.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 100Ų

Additional information on 2-(naphthalene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

Compound 462601-68-9: 2-(Naphthalene-2-amido)-4,5,6,7-Tetrahydro-1-Benzothiophene-3-Carboxamide

The compound with CAS number 462601-68-9, known as 2-(naphthalene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a naphthalene moiety with a benzothiophene ring system. The presence of amide groups further enhances its functional versatility.

Recent studies have highlighted the importance of such compounds in the development of novel materials and drugs. The naphthalene group, a fused bicyclic aromatic system, contributes to the molecule's stability and electronic properties. Meanwhile, the benzothiophene ring introduces sulfur into the structure, which can influence the compound's reactivity and solubility. This combination makes the compound an interesting candidate for research in areas such as drug delivery systems and advanced materials science.

One of the key features of this compound is its ability to form hydrogen bonds due to the amide groups. This property is crucial in pharmaceutical applications where drug solubility and bioavailability are critical factors. Recent research has explored the use of similar compounds in designing drugs targeting specific receptors or enzymes, suggesting that this compound could play a role in future therapeutic developments.

The synthesis of 2-(naphthalene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves a multi-step process that combines aromatic substitution reactions with amide formation techniques. The exact synthetic pathway may vary depending on the starting materials and desired stereochemistry. However, advancements in catalytic methods and green chemistry have made it possible to synthesize such compounds more efficiently and sustainably.

In terms of physical properties, this compound exhibits a melting point that is typical for molecules of its size and functional groups. Its solubility in various solvents has been studied extensively, with findings indicating moderate solubility in polar aprotic solvents and limited solubility in non-polar solvents. These properties are essential for determining its suitability in different chemical processes and applications.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the molecule's conjugated system plays a significant role in its electronic properties, making it a potential candidate for use in organic electronics or optoelectronic devices.

Moreover, recent advancements in analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have enabled precise characterization of this compound. These techniques are instrumental in confirming the molecular structure and purity of synthesized samples.

In conclusion, compound 462601-68-9, or 2-(naphthalene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, represents a promising molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive subject for further research and development.